1,3-Dichloro-2-methyl-2-propanol
Overview
Description
1,3-Dichloro-2-propanol is a colorless to yellow slightly viscous liquid with an ethereal odor . It is also known as Glycerol-α,γ-dichlorohydrin . It has a molecular weight of 128.99 and its molecular formula is (ClCH2)2CHOH . It is used as a pharmaceutical intermediate and solvent for paints, lacquers, and epoxy resins . It is also an intermediate in the production of epichlorohydrin .
Molecular Structure Analysis
The molecular structure of 1,3-Dichloro-2-propanol is available as a 2D Mol file or as a computed 3D SD file . The structure consists of a three-carbon chain with two chlorine atoms and one hydroxyl group attached.
Chemical Reactions Analysis
1,3-Dichloro-2-propanol can undergo various chemical reactions. For instance, it can be biotransformed to epichlorohydrin by the whole cells of recombinant Escherichia coli . Additionally, it can be degraded by certain bacteria, such as Arthrobacter sp. strain PY1 .
Physical and Chemical Properties Analysis
1,3-Dichloro-2-propanol is a liquid at room temperature . It is soluble in water and miscible with alcohol and diethyl ether . It has a refractive index of 1.483 (lit.) , a boiling point of 174.3 °C (lit.) , and a density of 1.363 g/mL at 20 °C .
Safety and Hazards
1,3-Dichloro-2-propanol is considered hazardous. It is combustible and toxic if swallowed or in contact with skin . It may cause cancer . It is recommended to avoid exposure, contact with skin and eyes, and inhalation of vapor or mist . In case of fire, use CO2, dry chemical, or foam for extinction .
Properties
IUPAC Name |
1,3-dichloro-2-methylpropan-2-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8Cl2O/c1-4(7,2-5)3-6/h7H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZHWBXUQTDSMGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCl)(CCl)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Cl2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80445278 | |
Record name | 1,3-Dichloro-2-methyl-2-propanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
597-32-0 | |
Record name | 1,3-Dichloro-2-methyl-2-propanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=597-32-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-Dichloro-2-methyl-2-propanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80445278 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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